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This guide provides an objective comparison of the environmental fate of four widely used

strobilurin fungicides: Azoxystrobin, Pyraclostrobin, Trifloxystrobin, and Kresoxim-methyl. The

information herein is supported by experimental data to assist in environmental risk

assessment and the development of more sustainable agricultural chemicals.

Introduction to Strobilurin Fungicides
Strobilurin fungicides (SFs) are a class of agricultural chemicals inspired by a natural

substance, strobilurin A, produced by the fungus Strobilurus tenacellus.[1] They are classified

as Quinone outside Inhibitor (QoI) fungicides due to their mode of action, which involves

inhibiting mitochondrial respiration by binding to the Qo site of the cytochrome bc1 complex

(Complex III).[2] This action blocks the electron transfer chain, thereby inhibiting ATP synthesis

and preventing fungal spore germination and mycelial growth.[3] While highly effective, their

widespread use has led to concerns about their environmental persistence, mobility, and

potential impact on non-target organisms.[1][2][4] This guide focuses on the comparative

environmental fate of four prominent strobilurins.

Comparative Analysis of Environmental Fate
The environmental fate of a pesticide is determined by its persistence (degradation and

dissipation), mobility, and potential for bioaccumulation. These parameters are influenced by

the chemical's properties and various environmental factors.
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Dissipation in Soil
The persistence of strobilurins in soil is a critical factor in determining the potential for long-term

contamination and exposure to soil organisms. Degradation rates are typically measured as

dissipation time 50% (DT50), or half-life.

Key Findings:

Kresoxim-methyl and Trifloxystrobin generally exhibit the fastest degradation in soil, with

DT50 values of less than 3 days under laboratory conditions.[5][6][7]

Pyraclostrobin shows variable but generally high persistence in aerobic soils, with half-lives

ranging from 35 to 323 days.[8] However, it degrades much more rapidly under anaerobic

conditions (DT50 of 3.0 to 3.1 days).[8]

Azoxystrobin demonstrates significant persistence, with reported half-lives extending up to 6

months depending on soil conditions.[9] Its degradation is faster in flooded (anaerobic) soils

compared to non-flooded (aerobic) soils.[10]

Table 1: Comparative Dissipation Times (DT50) in Soil

Strobilurin
Aerobic Soil DT50
(days)

Anaerobic Soil
DT50 (days)

Notes

Azoxystrobin
107.4 (non-flooded)

[10]
62.7 (flooded)[10]

Half-life can range

from 14 days to 6

months.[9]

Pyraclostrobin 35 - 323[8] 3.0 - 3.1[8]
Considered persistent

in aerobic soils.[8]

Trifloxystrobin < 3[6] Data not specified

Rapidly degrades to a

more persistent acid

metabolite.[6]

Kresoxim-methyl < 3[5][7] 0.86 - 1.6[7]

Degradation is faster

under anaerobic

conditions.[7]
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Dissipation in Aquatic Systems
Strobilurins enter aquatic environments through spray drift, runoff, and leaching. Their fate in

water is primarily governed by photolysis (degradation by sunlight) and hydrolysis (reaction with

water).

Key Findings:

All four strobilurins are susceptible to rapid aquatic photolysis. Pyraclostrobin is extremely

sensitive to light in water, with a half-life of just 0.062 days.[8]

Trifloxystrobin and Kresoxim-methyl also degrade quickly via photolysis, with half-lives of

approximately 1 day and 10 hours, respectively.[11][12]

Hydrolysis is pH-dependent. Kresoxim-methyl, for example, is stable in acidic and neutral

water but degrades rapidly under alkaline conditions (pH 9) with a DT50 of 0.5 days.[13]

Pyraclostrobin is stable to hydrolysis.[8]

Table 2: Comparative Dissipation Times (DT50) in Aquatic Systems

Strobilurin
Aquatic Photolysis
DT50

Hydrolysis DT50 Notes

Azoxystrobin
< 14 days (field

conditions)[11][12]
Stable at neutral pH

Degradation is faster

under alkaline

conditions.

Pyraclostrobin 0.062 days[8] Stable[8]
Very rapid photolysis

in water.[8]

Trifloxystrobin 0.7 - 1.3 days[11][14] Data not specified

Major degradation

pathway is hydrolysis

to TFS-acid.[11][14]

Kresoxim-methyl
~0.43 days (10.3

hours)[12]
0.5 days (at pH 9)[13]

Relatively stable in

neutral or acidic water.

[13]
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Mobility and Potential for Leaching
The mobility of a pesticide in soil determines its potential to leach into groundwater. This is

primarily assessed using the soil organic carbon-water partitioning coefficient (Koc). A higher

Koc value indicates stronger binding to soil particles and lower mobility.

Key Findings:

Pyraclostrobin has very high Koc values (6,000-16,000 mL/g), indicating it is only slightly

mobile to immobile and binds strongly to soil.[8] Its degradates also exhibit high Koc values.

[8]

Trifloxystrobin also binds strongly to soil, limiting the leaching of the parent compound.[11]

[14] However, its primary metabolite, TFS-acid (CGA-321113), is more water-soluble and

mobile, posing a potential risk to lower soil horizons.[11][14][15]

Azoxystrobin's primary degradate, azoxystrobin acid, is also more water-soluble and prone

to leaching than the parent compound.[9][10]

Table 3: Comparative Mobility and Bioaccumulation Potential

Strobilurin
Soil Koc
(mL/g)

Mobility
Classification

log Kow
Bioaccumulati
on Potential

Azoxystrobin ~2,500 Low to Medium 2.5 Moderate

Pyraclostrobin 6,000 - 16,000[8]
Slight to

Immobile[8]
3.8 - 4.2[8]

High (BCF: 675-

735x)[8]

Trifloxystrobin
High (specific

value not cited)

Low (parent) /

Medium

(metabolite)[11]

[14]

4.5 High

Kresoxim-methyl ~2,300 Low to Medium 3.4 Moderate

Bioaccumulation Potential
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Bioaccumulation refers to the accumulation of a substance in an organism. It is often predicted

by the octanol-water partition coefficient (log Kow) and confirmed by the bioconcentration factor

(BCF). Higher values suggest a greater potential to accumulate in fatty tissues.

Key Findings:

Pyraclostrobin shows a high potential for bioaccumulation, with a log Kow of up to 4.2 and

measured BCF values in fish of 675-735x.[8]

Trifloxystrobin also has a high log Kow (4.5), suggesting a high potential for bioaccumulation.

Azoxystrobin and Kresoxim-methyl have moderate log Kow values, indicating a moderate

potential for bioaccumulation.

Degradation Pathways
The degradation of strobilurins in the environment proceeds through several key reactions.

Microbial degradation is a primary pathway for their removal from soil.[11] Common

transformations include the hydrolysis of the methyl ester group, isomerization of the double

bond in the acrylic moiety, and hydroxylation of the aromatic rings.[11][12]

Caption: Generalized degradation pathways for strobilurin fungicides.

Pyraclostrobin-Specific Pathway
Pyraclostrobin degradation involves hydrolysis of the carbamate group and cleavage of the

ether linkage, leading to several key metabolites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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